Cas no 40556-79-4 (Methyl 2-cyclohexylpropanoate)

• Product Name: Methyl 2-cyclohexylpropanoate
• CAS No: 40556-79-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2633090
• PubChem ID: 12294713
• Update Time: 2024-03-01

Methyl 2-cyclohexylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclohexylpropionate
• methyl 2-cyclohexylpropanoate
• PITZXGQDFXAZIU-UHFFFAOYSA-N
• 2-cyclohexyl-propionic acid methyl ester
• Methyl 2-cyclohexylpropanoate

• Inchi： 1S/C10H18O2/c1-8(10(11)12-2)9-6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
• InChI Key： PITZXGQDFXAZIU-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters